Cas no 1555541-10-0 (1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol)

• Product Name: 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol
• CAS No: 1555541-10-0
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• MDL: MFCD24305418
• CID: 5171075
• Update Time: 2025-05-24

1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol

• MDL： MFCD24305418
• Inchi： 1S/C12H15FO2/c1-12(14,8-3-4-8)10-7-9(13)5-6-11(10)15-2/h5-8,14H,3-4H2,1-2H3
• InChI Key： HTIBOEDSJRFFJL-UHFFFAOYSA-N
• SMILES： C(O)(C1CC1)(C1=CC(F)=CC=C1OC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol

Research Briefing on 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol (CAS: 1555541-10-0)

1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol (CAS: 1555541-10-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyclopropyl group and a fluorinated methoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and possible mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and enhance the scalability of the synthesis. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, providing a solid foundation for further pharmacological investigations.

Pharmacological studies have revealed that 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol exhibits notable activity in modulating specific biological pathways. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as chronic inflammation and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its therapeutic potential, 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol has also been explored for its utility in chemical biology. Its unique structure makes it a valuable tool for probing biological systems and understanding molecular interactions. Recent research has utilized this compound as a scaffold for designing more potent and selective analogs, highlighting its versatility in drug discovery and development.

Despite the promising results, several challenges remain in the development of 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-cyclopropyl-1-(5-fluoro-2-methoxyphenyl)ethanol (CAS: 1555541-10-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties offer exciting opportunities for therapeutic development and scientific exploration. Continued research and collaboration will be crucial to fully unlock the potential of this compound and bring it closer to clinical realization.